1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-methylquinolin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H19N3O/c1-11-10-15(13-4-2-3-5-14(13)18-11)19-8-6-12(7-9-19)16(17)20/h2-5,10,12H,6-9H2,1H3,(H2,17,20)
• InChI Key: KXUDJGLFCUMGHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)N3CCC(CC3)C(=O)N
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide, also known as 2-Me-MBC, is a chemical compound that has been studied for its potential use in scientific research. It is a derivative of the piperidine class of compounds and has been found to have interesting pharmacological properties that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide is not fully understood, but it is thought to involve the modulation of sigma-1 receptor activity. This may result in changes in the release of neurotransmitters such as dopamine and serotonin, which can affect a variety of physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide can have a variety of biochemical and physiological effects. For example, it has been found to have analgesic properties, meaning that it can reduce pain perception. It has also been shown to have neuroprotective effects, meaning that it can protect neurons from damage caused by oxidative stress or other factors.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide in laboratory experiments is that it has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological processes that are regulated by this protein. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a tool for studying the sigma-1 receptor and its role in physiological processes. Finally, there is interest in developing new derivatives of 1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide that may have improved pharmacological properties.

Synthesis Methods

The synthesis of 1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide involves the reaction of 2-methyl-4-nitroquinoline with piperidine-4-carboxylic acid in the presence of a reducing agent such as tin(II) chloride. The resulting product is then purified using standard laboratory techniques such as column chromatography.

Scientific Research Applications

1-(2-Methylquinolin-4-yl)piperidine-4-carboxamide has been studied for its potential use in scientific research, particularly in the fields of neuroscience and pharmacology. It has been found to have a high affinity for the sigma-1 receptor, which is a protein that is involved in a variety of physiological processes including pain perception, memory formation, and cellular stress response.